Cas no 2172236-19-8 (1-(2,4-dichlorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid)

• Product Name: 1-(2,4-dichlorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid
• CAS No: 2172236-19-8
• MF: C₁₁H₈Cl₂F₂O₂
• MW: 281.082828521729
• CID: 6319276
• PubChem ID: 165836099
• Update Time: 2025-05-23

1-(2,4-dichlorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid
• EN300-1460918
• 2172236-19-8

• Inchi： 1S/C11H8Cl2F2O2/c12-6-1-2-7(8(13)3-6)10(9(16)17)4-11(14,15)5-10/h1-3H,4-5H2,(H,16,17)
• InChI Key： FHKCCSZMEOFZLL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(C(=O)O)CC(C1)(F)F)Cl

Computed Properties

• Exact Mass: 279.9869412g/mol
• Monoisotopic Mass: 279.9869412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2,4-dichlorophenyl)-3,3-difluorocyclobutane-1-carboxylic acid

1-(2,4-Dichlorophenyl)-3,3-Difluorocyclobutane-1-Carboxylic Acid

1-(2,4-Dichlorophenyl)-3,3-Difluorocyclobutane-1-Carboxylic Acid (CAS No. 2172236-19-8) is a highly specialized organic compound with a unique structure that combines aromatic and cycloalkyl functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials science. The molecule consists of a cyclobutane ring substituted with two fluorine atoms at the 3-position and a carboxylic acid group at the 1-position, which is further attached to a 2,4-dichlorophenyl moiety. This combination of functional groups imparts the compound with distinctive chemical properties and reactivity.

The synthesis of 1-(2,4-Dichlorophenyl)-3,3-Difluorocyclobutane-1-Carboxylic Acid involves a multi-step process that typically begins with the preparation of the dichlorobenzene derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. The cyclobutane ring is formed through a Diels-Alder reaction or other ring-closing techniques, followed by fluorination and carboxylation steps to introduce the functional groups.

One of the most notable features of this compound is its ability to act as a precursor in the synthesis of bioactive molecules. For instance, it has been utilized in the development of novel herbicides and fungicides due to its ability to inhibit key enzymes in plant pathogens. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against fungal strains such as *Fusarium graminearum* and *Botrytis cinerea*, making it a promising candidate for agricultural applications.

In addition to its agricultural potential, 1-(2,4-Dichlorophenyl)-3,3-Difluorocyclobutane-1-Carboxylic Acid has shown promise in the pharmaceutical industry as a building block for drug discovery. Its unique structure allows for the creation of molecules with complex stereochemistry and diverse pharmacological profiles. Researchers have explored its use in designing inhibitors for protein kinases and other therapeutic targets, leveraging its ability to form hydrogen bonds and engage in π-π interactions.

The physical properties of this compound are also worth highlighting. It has a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are commonly used to characterize its purity and stability.

Recent research has focused on optimizing the stereochemical control during synthesis to enhance the compound's bioavailability and efficacy. By employing asymmetric catalysis techniques, chemists have been able to produce enantiomerically pure versions of this compound, which are critical for studying its pharmacokinetics and pharmacodynamics.

In conclusion, 1-(2,4-Dichlorophenyl)-3,3-Difluorocyclobutane-1-Carboxylic Acid (CAS No. 2172236-19-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in agriculture, medicine, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.